Cas no 13932-13-3 (Potassium Tetrathionate)

• Product Name: Potassium Tetrathionate
• CAS No: 13932-13-3
• MF: K₂O₆S₄
• MW: 302.452997207642
• MDL: MFCD00079233
• CID: 140055
• Update Time: 2026-05-14

Potassium Tetrathionate Chemical and Physical Properties

Names and Identifiers

• Tetrathionic acid,potassium salt (1:2)
• Potassium Tetrathionate
• Tetrathionic acid dipotassium salt
• dipotassium tetrathionate
• POTASSIUM TETRATHION
• potassiumtetrathionate
• Tetrathionic acid,dipotassium salt
• dipotassiumtetrathionate
• Tetrathionicacid,dipotassiumsalt

• MDL： MFCD00079233
• Inchi： InChI=1S/2K.H2O6S4/c;;1-9(2,3)7-8-10(4,5)6/h;;(H,1,2,3)(H,4,5,6)/q2*+1;/p-2
• InChI Key： UVTKHPSJNFFIDG-UHFFFAOYSA-L
• SMILES： [K+].[K+].O=S(=O)([O-])SSS(=O)(=O)[O-]

Computed Properties

• Exact Mass: 301.78500
• Monoisotopic Mass: 301.785
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 182A^2

Experimental Properties

• Color/Form: Not available
• Density: 2.96 g/mL at 25 °C(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: 232g/l
• PSA: 181.76000
• LogP: 1.44980
• Solubility: Not available

Potassium Tetrathionate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：XF6450000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal oxoanionic compounds Alkali metal tetrathionates

Additional information on Potassium Tetrathionate

Potassium Tetrathionate: A Comprehensive Overview

Potassium tetrathionate, also known by its CAS number 13932-13-3, is a compound that has garnered significant attention in various scientific and industrial fields. This compound, with the chemical formula K6S4O6·4H2O, is a hydrated potassium salt of tetrathionic acid. Its unique properties make it a valuable material in applications ranging from agriculture to advanced materials science.

The name "potassium tetrathionate" itself is derived from its composition, where potassium ions (K+) are combined with tetrathionate ions (S4O6^4-). The tetrathionate ion is a polymeric sulfur species that exhibits interesting redox properties. Recent studies have highlighted the potential of potassium tetrathionate in sulfur-based energy storage systems, particularly in advanced battery technologies. Researchers have explored its role as a sulfur source in lithium-sulfur batteries, where its ability to undergo reversible redox reactions makes it a promising candidate for high-energy density applications.

One of the key advantages of potassium tetrathionate is its stability under various environmental conditions. This stability is attributed to the strong hydrogen bonding network in its hydrated form, which also contributes to its solubility in water. The compound's solubility is an important factor in its application as a precursor for other sulfur-containing materials. For instance, it can be used to synthesize various sulfur allotropes and composites, which are essential components in modern electronics and optoelectronic devices.

Recent advancements in materials science have further expanded the potential uses of potassium tetrathionate. Scientists have developed novel synthesis methods to produce nanoscale sulfur allotropes from this compound, leveraging its unique decomposition behavior under thermal and chemical stimuli. These nanoscale materials exhibit enhanced electrochemical performance compared to their bulk counterparts, making them ideal for next-generation energy storage solutions.

In addition to its technical applications, potassium tetrathionate has also found relevance in biological systems. Studies have shown that it can act as a source of bioavailable sulfur for certain microorganisms, potentially opening avenues for biotechnological applications such as biofilm formation and microbial fuel cells. This dual role in both technological and biological contexts underscores the versatility of this compound.

From an environmental perspective, potassium tetrathionate's role in sulfur cycling and its potential for sustainable energy solutions make it a subject of interest for eco-friendly technologies. Researchers are actively exploring ways to optimize its production processes to minimize waste and energy consumption, aligning with global sustainability goals.

In conclusion, potassium tetrathionate (CAS No. 13932-13-3) stands out as a multifaceted compound with applications across diverse fields. Its unique chemical properties, combined with recent research breakthroughs, position it as a key material for future technological advancements. As scientific understanding of this compound continues to grow, so too will its impact on various industries seeking innovative solutions.